Cas no 81303-58-4 ( )
structure
Product Name:
CAS No:81303-58-4
MF:C6H4ClN3O
MW:169.568459510803
CID:870747
PubChem ID:45081409
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonyl chloride, 3-cyano-1-methyl- (9CI)
- 3-cyano-1-methylpyrazole-4-carbonyl chloride
- 3-Cyano-1-methyl-1H-pyrazole-4-carbonyl chloride
- 81303-58-4
- DTXSID20664582
-
-
- Inchi： 1S/C6H4ClN3O/c1-10-3-4(6(7)11)5(2-8)9-10/h3H,1H3
- InChI Key： NYALYIRLGCCHSE-UHFFFAOYSA-N
- SMILES： ClC(C1C(C#N)=NN(C)C=1)=O
Computed Properties
- Exact Mass: 169.0042895g/mol
- Monoisotopic Mass: 169.0042895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 58.7Ų
Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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